[(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate

• Molecular Formula: C57H109NO10
• Molecular Weight: 968.5 g/mol
• IUPAC Name: [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• InChI: InChI=1S/C57H109NO10/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-51(59)58-46-50-54(62)55(63)56(64)57(68-50)66-48-49(67-53(61)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-65-52(60)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h49-50,54-57,62-64H,4-48H2,1-3H3,(H,58,59)/t49-,50-,54-,55+,56-,57+/m1/s1
• InChI Key: FQQGDOIXTUYSNI-CJZAMZGJSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)NC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OC[C@@H](COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NCC1C(C(C(C(O1)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)O)O)O

Description

[(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate is a complex organic compound with a unique structure It consists of a hexadecanoylamino group, a trihydroxyoxan ring, and multiple hexadecanoate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate involves multiple steps. The starting materials typically include hexadecanoic acid and hexadecanoylamine. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the correct formation of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for yield and purity, with careful control of reaction parameters. The use of continuous flow reactors and advanced purification techniques such as chromatography might be employed to achieve high-quality product.

Chemical Reactions Analysis

Types of Reactions

[(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate can undergo various chemical reactions, including:

Oxidation: This reaction can lead to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: Substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of derivatives with specific properties.

Biology

In biological research, this compound can be used to study lipid metabolism and the role of fatty acids in cellular processes. Its structure mimics certain natural lipids, making it useful for experiments involving lipid interactions and signaling pathways.

Medicine

In medicine, this compound has potential applications in drug delivery systems. Its ability to interact with lipid membranes makes it a candidate for encapsulating and delivering therapeutic agents.

Industry

In industrial applications, this compound can be used in the formulation of cosmetics and personal care products. Its emollient properties make it suitable for use in creams, lotions, and other topical formulations.

Mechanism of Action

The mechanism of action of [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate involves its interaction with lipid membranes. The compound can integrate into lipid bilayers, affecting membrane fluidity and permeability. This interaction can influence various cellular processes, including signaling pathways and membrane transport.

Comparison with Similar Compounds

Similar Compounds

• [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(octadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-octadecanoyloxypropyl] octadecanoate
• [(2S)-3-[(2S,3R,4S,5S,6R)-6-[(dodecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-dodecanoyloxypropyl] dodecanoate

Uniqueness

[(2S)-3-[(2S,3R,4S,5S,6R)-6-[(hexadecanoylamino)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hexadecanoyloxypropyl] hexadecanoate is unique due to its specific combination of hexadecanoate groups and the hexadecanoylamino moiety. This structure imparts distinct physical and chemical properties, making it suitable for specialized applications in various fields.